Cas no 25704-18-1 (Poly(sodium 4-styrenesulfonate))

• Product Name: Poly(sodium 4-styrenesulfonate)
• CAS No: 25704-18-1
• MF: C₈H₇NaO₃S
• MW: 206.1942
• MDL: MFCD00084449
• CID: 52778
• PubChem ID: 3571582
• Update Time: 2025-06-08

Poly(sodium 4-styrenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Poly(styrene sulfonic acid) sodium salt
• 4-ethenylbenzenesulfonic acid
• (4-vinylphenyl)sulfonyloxysodium
• Poly(sodium-p-styrenesulfonate)
• PSSS
• Poly(sodium 4-styrenesulfonate)
• POLY(SODIUM 4-STYRENESULFONATE) AVERAGE M.W. CA. 1,000,000
• POLY(SODIUM-P-STYRENESULFONATE), AVERAGE M.W.70.000
• Poly(sodium-p-styrenesulfonate) [average M.W. 70000]
• Poly(styrene sulfonic acid) sodiuM salt, M.W. 75,000
• PSS
• Poly(sodium styrenesulfonate)
• 4-Ethenyl-benzenesulfonic acid sodium salt homopolymer
• Sodium 4-vinylbenzenesulfonate
• Sodium p-Styrenesulfonate
• Sodium 4-styrenesulfonate
• Sodium p-styrene sulfonate
• Poly(sodium 4-vinylbenzenesulfonate)
• sodium styrene-4-sulfonate
• Benzenesulfonic acid, 4-ethenyl-, sodium salt
• 4-Vinylbenzenesulfonic acid sodium salt
• 0KP0V3OG5G
• p-Styrenesulfonic Acid Sodium Salt
• Benzenesulfonic acid, 4-ethenyl-, sodium salt (1:1)
• AK318084
• DSSTox_CID_24635
• DSSTox_RID_80367
• DSSTox_GSID_44635
• Sodi
• PSS/Poly(sodium-p-styrenesulfonate)
• 4-styrenesulfonic acid sodium salt
• AC8403
• DB-047068
• NCGC00256681-01
• MFCD00013379
• SY015111
• Sodium 4-styrene sulfonate
• Styrene-4-sulfonic acid sodium salt
• Tox21_112278
• Q27236913
• NS00020068
• CHEMBL3186402
• AS-15557
• Sodium styrene p-sulphonate
• 2695-37-6
• CS-0132093
• EINECS 220-266-3
• CAS-2695-37-6
• J-016631
• average Mw ~70,000, powder
• Sodium 4-vinylbenzenesulphonate
• sodium p-vinylbenzenesulfonate
• S0258
• Tox21_302466
• Styrenesulfonic acid,sodium salt
• 25704-18-1
• 4-STYRENESULFONIC ACID, SODIUM SALT
• AKOS015962098
• A877494
• sodium;4-ethenylbenzenesulfonate
• p-styrenesulfonate sodium salt
• NCGC00165978-01
• UNII-0KP0V3OG5G
• sodium 4-ethenylbenzene-1-sulfonate
• DTXSID7044635
• sodium p-styrene-sulfonate
• AKOS004909482
• p-styrene sulfonic acid sodium salt
• MFCD00084449
• CCRIS 9478
• DTXCID5024635
• SCHEMBL94887
• EN300-33594
• C8H7NaO3S
• 4-STYRENESULFONICACID,SODIUMSALT

• MDL： MFCD00084449
• Inchi： 1S/C8H8O3S.Na/c1-2-7-3-5-8(6-4-7)12(9,10)11;/h2-6H,1H2,(H,9,10,11);/q;+1/p-1
• InChI Key： XFTALRAZSCGSKN-UHFFFAOYSA-M
• SMILES： S(C1C([H])=C([H])C(C([H])=C([H])[H])=C([H])C=1[H])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 206.00100
• Monoisotopic Mass: 582.205437
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: No data available
• Density: 1.163 g/mL at 25 °C
• Melting Point: 460 °C (dec.)
• Boiling Point: 100 °C
• Flash Point: No data available
• Refractive Index: n20/D 1.3875
• PH: ~6.4
• Solubility: water and lower glycols: soluble
• Water Partition Coefficient: dissolution
• PSA: 65.58000
• LogP: 2.32500
• Color/Form: 30 wt. % in H2O
• Vapor Pressure: No data available

Poly(sodium 4-styrenesulfonate) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：DB8550000
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Room temperature storage

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Poly(sodium 4-styrenesulfonate)

Poly(sodium 4-styrenesulfonate): A Comprehensive Overview

Poly(sodium 4-styrenesulfonate), also known as PSSNa or poly(sodium styrene sulfonate), is a polyelectrolyte widely used in various industrial and scientific applications. With the CAS number 25704-18-1, this compound is a sodium salt of polystyrene sulfonic acid, synthesized through the polymerization of sodium 4-styrenesulfonate monomers. The polymer exhibits excellent water solubility and is highly versatile due to its unique chemical structure and properties.

The synthesis of poly(sodium 4-styrenesulfonate) typically involves free radical polymerization, where the sodium salt of styrene sulfonic acid is polymerized under controlled conditions. This process yields a linear polymer with a high degree of repetition, making it suitable for applications requiring high molecular weight and stability. Recent advancements in polymer chemistry have enabled the precise control of molecular weight and degree of sulfonation, further enhancing the polymer's performance in various fields.

One of the most notable applications of poly(sodium 4-styrenesulfonate) is in water treatment, where it acts as a flocculant to remove suspended particles and impurities from water. Its ability to form strong electrostatic interactions with colloidal particles makes it highly effective in clarifying water. Moreover, PSSNa is extensively used in the pharmaceutical industry as a stabilizer and excipient, ensuring the uniform dispersion of active ingredients in formulations.

Recent studies have explored the use of poly(sodium 4-styrenesulfonate) in advanced materials science. For instance, researchers have investigated its role as a template for the synthesis of porous materials, leveraging its high molecular weight and solubility properties. Additionally, PSSNa has been employed in the development of smart polymers that respond to environmental stimuli, such as temperature or pH changes, opening new avenues for its application in sensors and drug delivery systems.

In terms of physical properties, poly(sodium 4-styrenesulfonate) exhibits good thermal stability up to moderate temperatures, making it suitable for processes that require heat resistance. Its high ion exchange capacity further enhances its utility in applications such as ion exchange resins and membranes. Recent research has also focused on improving the biocompatibility of PSSNa, making it a promising candidate for biomedical applications such as tissue engineering and bioseparation techniques.

The environmental impact of poly(sodium 4-styrenesulfonate) has also been a topic of interest in recent years. Studies have shown that while it is biodegradable under certain conditions, its persistence in aquatic environments requires careful management to minimize ecological risks. Efforts are underway to develop more sustainable production methods and recycling strategies for this polymer.

In conclusion, poly(sodium 4-styrenesulfonate) remains a critical material in various industries due to its unique properties and versatility. Ongoing research continues to uncover new applications and improvements in its synthesis and performance, ensuring its relevance in both traditional and emerging fields. As advancements in polymer science progress, PSSNa is poised to play an even greater role in shaping innovative solutions across multiple sectors.